Cas no 25062-54-8 (1,3-Benzenedicarboxylic acid, 5-phosphono-)
25062-54-8 structure
Product Name:1,3-Benzenedicarboxylic acid, 5-phosphono-
CAS No:25062-54-8
MF:C8H7O7P
MW:246.110743761063
CID:1420314
PubChem ID:9794850
Update Time:2025-04-20
1,3-Benzenedicarboxylic acid, 5-phosphono- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzenedicarboxylic acid, 5-phosphono-
- 5-phosphonobenzene-1,3-dicarboxylic acid
- 25062-54-8
- SCHEMBL563506
- 3,5-dicarboxyphenylphosphonic acid
- DTXSID30430811
- AKOS037621739
-
- Inchi: 1S/C8H7O7P/c9-7(10)4-1-5(8(11)12)3-6(2-4)16(13,14)15/h1-3H,(H,9,10)(H,11,12)(H2,13,14,15)
- InChI Key: INJNMXHKFWFNLW-UHFFFAOYSA-N
- SMILES: P(C1C=C(C(=O)O)C=C(C(=O)O)C=1)(=O)(O)O
Computed Properties
- Exact Mass: 245.99291
- Monoisotopic Mass: 245.99293956g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 324
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1
- Topological Polar Surface Area: 132Ų
Experimental Properties
- PSA: 132.13
1,3-Benzenedicarboxylic acid, 5-phosphono- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A1223403-1g |
5-Phosphonobenzene-1,3-dicarboxylic acid |
25062-54-8 | 98% | 1g |
$877.0 | 2025-02-25 |
1,3-Benzenedicarboxylic acid, 5-phosphono- Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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